Cas no 2228121-59-1 (tert-butyl N-3-(1-amino-4-hydroxycyclohexyl)oxolan-3-ylcarbamate)

• Product Name: tert-butyl N-3-(1-amino-4-hydroxycyclohexyl)oxolan-3-ylcarbamate
• CAS No: 2228121-59-1
• MF: C₁₅H₂₈N₂O₄
• MW: 300.393824577332
• CID: 6568641
• PubChem ID: 165972778
• Update Time: 2025-06-09

tert-butyl N-3-(1-amino-4-hydroxycyclohexyl)oxolan-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(1-amino-4-hydroxycyclohexyl)oxolan-3-ylcarbamate
• 2228121-59-1
• tert-butyl N-[3-(1-amino-4-hydroxycyclohexyl)oxolan-3-yl]carbamate
• EN300-1899326

• Inchi： 1S/C15H28N2O4/c1-13(2,3)21-12(19)17-15(8-9-20-10-15)14(16)6-4-11(18)5-7-14/h11,18H,4-10,16H2,1-3H3,(H,17,19)
• InChI Key： ZCDBRJRKWBYIGD-UHFFFAOYSA-N
• SMILES： O1CCC(C1)(C1(CCC(CC1)O)N)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 300.20490738g/mol
• Monoisotopic Mass: 300.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 93.8Ų

Additional information on tert-butyl N-3-(1-amino-4-hydroxycyclohexyl)oxolan-3-ylcarbamate

Professional Introduction to Compound with CAS No. 2228121-59-1 and Product Name: *Tert-butyl N-3-(1-amino-4-hydroxycyclohexyl)oxolan-3-ylcarbamate*

Compound with the CAS number 2228121-59-1 and the product name Tert-butyl N-3-(1-amino-4-hydroxycyclohexyl)oxolan-3-ylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The unique combination of functional groups in its molecular framework positions it as a promising candidate for further exploration in medicinal chemistry.

The structural composition of this compound is pivotal in understanding its chemical properties and biological activities. The presence of a tert-butyl group contributes to the stability of the molecule, while the N-3-(1-amino-4-hydroxycyclohexyl)oxolan-3-yl moiety introduces both basic and hydrophilic characteristics, enhancing its solubility and interaction with biological targets. These features make it an attractive scaffold for designing novel pharmacological agents.

In recent years, there has been a growing interest in developing small molecules that can modulate biological pathways associated with various diseases. The compound in question has shown promise in preliminary studies as a potential inhibitor of key enzymes involved in inflammatory responses. Specifically, research indicates that it may interfere with the activity of cyclooxygenase (COX) enzymes, which are crucial in the production of prostaglandins—mediators of inflammation and pain.

The 1-amino-4-hydroxycyclohexyl part of the molecule is particularly noteworthy, as it mimics natural bioactive scaffolds found in numerous pharmacologically active compounds. This structural feature not only enhances the compound's binding affinity to target proteins but also improves its metabolic stability. Such attributes are essential for ensuring that the drug remains effective throughout its biological half-life.

Moreover, the carbamate group at the C3 position plays a critical role in determining the compound's reactivity and interactions with biological systems. Carbamates are known for their ability to form stable amide linkages with nucleophiles, which can be exploited to develop drugs that require covalent binding to their targets. This characteristic makes the compound a versatile tool for investigating enzyme mechanisms and developing targeted therapies.

The synthesis of this compound involves multi-step organic reactions, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and stereoselective transformations, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the compound's synthetic challenge but also underscore the expertise required to produce it on an industrial scale.

In terms of pharmacological activity, preliminary in vitro studies have demonstrated that this compound exhibits inhibitory effects on several enzymes relevant to cancer progression. For instance, it has shown potential in inhibiting tyrosine kinases, which are overexpressed in many cancer cells and contribute to uncontrolled cell growth. Additionally, its ability to modulate other signaling pathways involved in tumor suppression suggests that it could be a valuable component in combinatorial cancer therapies.

The< strong>Tert-butyl N-3-(1-amino-4-hydroxycyclohexyl)oxolan-3-ylcarbamate has also been investigated for its potential role in treating neurological disorders. Research indicates that it may interact with neurotransmitter receptors, potentially offering therapeutic benefits for conditions such as Alzheimer's disease and Parkinson's disease. The hydrophilic nature of the molecule allows it to cross the blood-brain barrier more effectively than many other pharmacological agents, increasing its bioavailability and therapeutic efficacy.

The development of this compound aligns with current trends in drug discovery, which emphasize the importance of targeting multiple disease pathways simultaneously. By incorporating multiple functional groups that can interact with different biological targets, such molecules have the potential to provide more comprehensive treatment options for complex diseases. This approach is particularly relevant in oncology, where combination therapies are often necessary to overcome drug resistance.

Ongoing research is focused on optimizing the pharmacokinetic properties of this compound to enhance its clinical applicability. Efforts are being made to improve its solubility and bioavailability while reducing potential side effects. Additionally, studies are underway to evaluate its safety profile through preclinical toxicology assays. These investigations are crucial steps toward translating laboratory findings into viable therapeutic options for patients.

The< strong>CAS No. 2228121-59-1 designation ensures that researchers worldwide can accurately identify and utilize this compound in their studies without ambiguity. The CAS registry system provides a standardized naming convention that facilitates communication among scientists across different disciplines and institutions. This standardized approach is essential for collaborative research endeavors aimed at advancing pharmaceutical science.

In conclusion, Compound with CAS No.< strong>2228121-59-1 and product name< strong>Tert-butyl N-3-(1-amino-4-hydroxycyclohexyl)oxolan-3-ylcarbamate represents a significant contribution to medicinal chemistry. Its unique structural features and promising biological activities position it as a valuable candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it holds great potential for improving treatments across various medical fields.